Cas no 85628-58-6 (1-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropan-2-amine
• CAS No: 85628-58-6
• Molecular Formula: C₁₃H₂₁NO
• Molecular Weight: 207.311943769455
• CID: 5778666
• PubChem ID: 12826920

1-(4-Methoxy-3,5-dimethylphenyl)-2-methylpropan-2-amine Properties

Names and Identifiers

• 1-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-2-amine
• 85628-58-6
• EN300-1837853
• Benzeneethanamine, 4-methoxy-α,α,3,5-tetramethyl-

• InChIKey： TWEPLODCNHMXHX-UHFFFAOYSA-N
• Inchi： 1S/C13H21NO/c1-9-6-11(8-13(3,4)14)7-10(2)12(9)15-5/h6-7H,8,14H2,1-5H3
• SMILES： O(C)C1C(C)=CC(=CC=1C)CC(C)(C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 207.162314293g/mol
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 296.0±35.0 °C(Predicted)
• pka: 10.01±0.25(Predicted)
• Density: 0.961±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives